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Compound of Interest

Compound Name: 2-Hydroxyisobutyrate

Cat. No.: B1230538 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyisobutyrate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 2-Hydroxyisobutyrate, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical and Physical Properties

Property Value Reference

Appearance
White to off-white crystalline

powder
[1][2]

Molecular Formula C4H8O3 [3]

Molecular Weight 104.1 g/mol [2]

Melting Point 77 - 81 °C [3]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[1]
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2-Hydroxyisobutyrate is classified as a hazardous substance. The following table summarizes

its primary hazards and the corresponding precautionary measures.

Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity Category 4 Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage.

[2][3][4]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[2][3][4]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical to minimize exposure risk. The following table outlines

the recommended PPE for handling 2-Hydroxyisobutyrate.

PPE Component Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

Protects against splashes and

dust, preventing serious eye

damage.[2][3][5]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber).[5]

Prevents skin contact and

irritation.[3][5]

Protective Clothing

Laboratory coat. Wear

appropriate protective clothing

to prevent skin exposure.[1][5]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits are exceeded, a full-face

respirator with an appropriate

particulate filter is

recommended.[1][5]

Minimizes inhalation of

irritating dust particles.[1][2][3]
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Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle 2-Hydroxyisobutyrate in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[1][5]

Preventing Contamination: Avoid contact with skin, eyes, and clothing.[1][2] Minimize dust

generation and accumulation.[1][2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Do not eat,

drink, or smoke in areas where the chemical is handled.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep

away from incompatible materials such as oxidizing agents, reducing agents, and bases.[1]

The substance is hygroscopic and should be protected from moisture.[1]

First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[1]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical aid.[1]

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[1]

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. If the victim is fully

conscious, give a cupful of water.[1]

Spill and Disposal Plan

Safety Operating Guide

Check Availability & Pricing
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Spill Cleanup: In the event of a spill, wear appropriate PPE.[1] For solid material, vacuum or

sweep up the material and place it into a suitable, labeled disposal container.[1] Avoid

generating dusty conditions.[1] Ensure adequate ventilation.[1]

Waste Disposal: Dispose of waste material at an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][3] Do not allow the chemical to enter

drains or waterways.

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling and

emergency response for 2-Hydroxyisobutyrate.
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Safe Handling Workflow for 2-Hydroxyisobutyrate

Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh/Measure Chemical

Transfer to Reaction Vessel

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operational workflow for handling 2-Hydroxyisobutyrate.
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PPE Selection Logic for 2-Hydroxyisobutyrate

Hazard Assessment

Required PPE

Review Chemical Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Safety Goggles with Side Shields Chemical-Impermeable Gloves
Lab Coat

Work in Ventilated Area
(Respirator if dust is present)

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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